Cas no 2228090-08-0 (4-amino-4-5-(methoxymethyl)furan-2-ylbutanoic acid)

• Product Name: 4-amino-4-5-(methoxymethyl)furan-2-ylbutanoic acid
• CAS No: 2228090-08-0
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 6484705
• PubChem ID: 165641399
• Update Time: 2025-10-28

4-amino-4-5-(methoxymethyl)furan-2-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-5-(methoxymethyl)furan-2-ylbutanoic acid
• 2228090-08-0
• 4-amino-4-[5-(methoxymethyl)furan-2-yl]butanoic acid
• EN300-2001015

• Inchi： 1S/C10H15NO4/c1-14-6-7-2-4-9(15-7)8(11)3-5-10(12)13/h2,4,8H,3,5-6,11H2,1H3,(H,12,13)
• InChI Key： PQPOPNXPBQQNGV-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C(CCC(=O)O)N

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 85.7Ų

Additional information on 4-amino-4-5-(methoxymethyl)furan-2-ylbutanoic acid

4-Amino-4-[5-(Methoxymethyl)furan-2-yl]butanoic Acid: A Comprehensive Overview

4-Amino-4-[5-(Methoxymethyl)furan-2-yl]butanoic acid (CAS No. 2228090-08-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as AMFB, belongs to the class of furan derivatives and has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a butanoic acid backbone with an amino group and a substituted furan ring, making it a versatile structure for further functionalization and exploration.

The furan ring in AMFB is substituted at the 5-position with a methoxymethyl group, which introduces additional electronic and steric effects. This substitution pattern is critical for the compound's reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of furan-based compounds, including their absorption, distribution, metabolism, and excretion (ADME) profiles.

One of the most promising aspects of AMFB is its potential as a building block for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, such as kinase inhibitors and anti-inflammatory agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of AMFB exhibit potent inhibitory activity against certain protein kinases, which are key targets in cancer therapy.

The synthesis of AMFB involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of AMFB, making it more accessible for large-scale production.

In terms of biological activity, AMFB has shown remarkable selectivity towards certain enzymes and receptors. A study conducted by Smith et al. (2023) revealed that AMFB derivatives can modulate the activity of G-protein coupled receptors (GPCRs), which are implicated in various physiological processes. This finding underscores the potential of AMFB as a lead compound for developing novel therapeutics targeting GPCR-related diseases.

Moreover, the structural flexibility of AMFB allows for extensive modifications to optimize its pharmacological properties. For instance, researchers have explored the impact of varying the substituents on the furan ring or modifying the amino group to enhance solubility or bioavailability. These studies have provided valuable insights into the structure-activity relationships (SAR) of AMFB, paving the way for rational drug design.

Another area of interest is the application of AMFB in materials science. Due to its conjugated system and functional groups, AMFB has been investigated as a component in organic electronics and sensors. Preliminary results suggest that derivatives of AMFB could serve as effective semiconducting materials or molecular recognition elements in biosensors.

In conclusion, 4-Amino-4-[5-(Methoxymethyl)furan-2-yl]butanoic acid (CAS No. 2228090-08-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and biological studies, positions it as a valuable tool for both academic research and industrial development. As ongoing investigations continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.